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Compound of Interest

Compound Name: 2-Phenylpiperidine

Cat. No.: B1215205 Get Quote

Essential Safety and Handling Guide for 2-
Phenylpiperidine
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides immediate, essential safety and logistical

information for the handling of 2-Phenylpiperidine, including detailed operational and disposal

plans to ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Phenylpiperidine is a chemical that requires careful handling due to its potential health

hazards. It is classified as harmful if swallowed, causes skin irritation, serious eye irritation, and

may cause respiratory irritation.[1][2][3][4] Adherence to proper safety protocols, including the

use of appropriate Personal Protective Equipment (PPE), is mandatory to minimize exposure

and ensure personal safety.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Hand Protection Gloves

Double gloving with a butyl

rubber outer glove and a nitrile

inner glove is recommended

for optimal protection. Butyl

rubber offers excellent

resistance to pyridine and

similar aromatic compounds.

Eye Protection Safety Goggles

Chemical splash goggles that

provide a complete seal

around the eyes are required.

[5]

Body Protection Lab Coat

A flame-resistant lab coat, fully

buttoned, to protect against

splashes and contamination.[5]

Respiratory Protection Fume Hood

All handling of 2-

Phenylpiperidine should be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

[5]

Quantitative Data Summary
Property Value

Molecular Formula C₁₁H₁₅N[6][7]

Molecular Weight 161.24 g/mol [6]

Flash Point 110 °C (230 °F)[8]

Storage Temperature 2-8°C[8]

GHS Hazard Codes H302, H315, H319, H335[1][2][4]
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Operational Plan for Handling 2-Phenylpiperidine
This procedural guide outlines the step-by-step process for safely handling 2-Phenylpiperidine
in a laboratory setting.

Pre-Handling Preparations
Safety Data Sheet (SDS) Review: Before beginning any work, thoroughly read and

understand the Safety Data Sheet for 2-Phenylpiperidine.

Fume Hood Verification: Ensure the chemical fume hood is certified and functioning correctly.

PPE Inspection: Inspect all PPE for damage or contamination before use. Don the

appropriate PPE as specified in the table above.

Spill Kit Accessibility: Confirm that a spill kit containing absorbent materials (like sand, earth,

or vermiculite), and labeled waste containers is readily accessible.[1]

Handling and Experimental Procedures
Controlled Environment: Conduct all handling and experiments within a certified chemical

fume hood to prevent inhalation exposure.[5]

Avoid Contact: Avoid all personal contact with the substance, including inhalation of vapors

and direct contact with skin and eyes.[1]

Safe Practices: Do not eat, drink, or smoke in the handling area.[1] Keep containers securely

sealed when not in use.[1]

Ignition Sources: Avoid smoking, naked lights, or any other sources of ignition in the vicinity.

[1]

Storage
Container Integrity: Store 2-Phenylpiperidine in its original, tightly sealed container.[1]

Storage Conditions: Keep the container in a cool, dry, and well-ventilated area, away from

incompatible materials and foodstuffs.[1] The recommended storage temperature is between
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2-8°C.[8]

Secure Location: Store in a locked area accessible only to authorized personnel.

Spill and Emergency Procedures
Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material such as sand,

earth, or vermiculite.[1]

Collect the absorbed material into a suitable, labeled container for waste disposal.[1]

Clean the spill area with soap and water, and collect the cleaning materials for disposal.[1]

Major Spills:

Evacuate the area immediately.

Alert the emergency response team.

Prevent entry into the affected area.

First Aid:

Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[1]

Skin Contact: Flush skin and hair with running water and soap.[1] Remove contaminated

clothing and wash it before reuse. Seek medical attention if irritation occurs.[1]

Inhalation: Remove the individual from the contaminated area to fresh air.[1]

Ingestion: Immediately give a glass of water. Do not induce vomiting. Contact a poison

information center or a doctor.[1]

Disposal Plan
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Waste Characterization: All waste contaminated with 2-Phenylpiperidine must be treated as

hazardous waste.

Containerization: Collect all waste, including contaminated PPE and spill cleanup materials,

in clearly labeled, sealed containers.[1]

Regulatory Compliance: Dispose of the waste in accordance with all local, state, and federal

regulations.[1] Consult your institution's environmental health and safety department for

specific guidance.

Prohibited Disposal: DO NOT allow wash water from cleaning or process equipment to enter

drains.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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